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Welcome to the technical support center for the Sennheiser HD 800 and HD 800 S
headphones. This resource is designed for audio engineers, audiophiles, and professional
users who seek detailed technical information, troubleshooting guidance, and in-depth answers
to frequently asked questions.

Frequently Asked Questions (FAQSs)

Q1: What are the key technical differences between the HD 800 and the HD 800 S?

The HD 800 S is an updated version of the HD 800, featuring an acoustic absorber to address
the treble peak that some users found fatiguing in the original HD 800.[1] This results in a
smoother treble response and a perceived increase in bass presence.[1] While both models
share the same 56mm ring radiator transducer, the HD 800 S is tuned for a slightly warmer and
more balanced sound signature.[2]

Q2: Why is a dedicated headphone amplifier recommended for the HD 800 / HD 800 S?

The HD 800 and HD 800 S have a high impedance of 300 Ohms and a sensitivity of 102
dB/1Vrms.[3][4][5] A dedicated amplifier is necessary to provide sufficient voltage to drive the
headphones to their full potential, ensuring optimal dynamic range, clarity, and bass response.
[3][6][7] Insufficient power can result in a thin sound, lack of bass, and an overall
underwhelming listening experience.

Q3: What is "listening fatigue" and how does it relate to the HD 8007
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Listening fatigue is the sensation of tiredness or discomfort in the ears after prolonged listening
sessions.[8] The original HD 800 was known to cause listening fatigue in some users due to a
prominent peak in its frequency response around 6kHz.[9][10] This brightness could be
perceived as harshness over time.[10] The HD 800 S was designed to mitigate this with its
absorber technology.[1]

Q4: Can | use the HD 800 / HD 800 S for gaming or office work?

While physically comfortable for long sessions due to their large earcups and light weight, the
open-back design of the HD 800 and HD 800 S makes them less than ideal for typical office
environments or gaming.[11] The open-back design provides a wide and natural soundstage
but does not isolate the listener from external noise and also leaks sound to the surrounding
environment.[11]

Troubleshooting Guides
Issue: No Sound from One Earcup

This is a common issue that can often be resolved with simple troubleshooting steps.

o Check Cable Connections: Ensure the proprietary connectors are securely pushed into the
earcups and that the 1/4" or 4.4mm plug is firmly connected to your amplifier.

» Swap Left and Right Connectors: The cables are detachable and can be swapped between
the left and right earcups. If the silent channel switches to the other side, the issue is with the
cable. If it remains on the same side, the problem may be with the headphone driver.[12][13]

o Test with a Different Source/Amplifier: Connect your headphones to a different audio source
and amplifier to rule out issues with your audio chain.

 Inspect the Cable: Check the cable for any visible signs of damage. A short in the cable can
cause one channel to cut out.[12]
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Troubleshooting workflow for one-sided audio loss.

Issue: Sibilant or Bright Treble (Primarily HD 800)

The original HD 800 can exhibit a treble peak that some find overly bright.
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o Amplifier Pairing: Tube amplifiers are often recommended to pair with the HD 800 as they
can add warmth and smooth out the treble response.[14][15]

» Equalization (EQ): A common solution is to use a parametric equalizer to reduce the
frequency peak around 6kHz. This can significantly reduce the perception of brightness
without sacrificing detail.[9]

e "SuperDupont Resonator" (SDR) Mod: This is a popular DIY modification that involves
placing a small piece of specific foam-like material inside the earcup to act as a resonator,
similar to the technology in the HD 800 S.[16][17][18] This mod aims to tame the 6kHz peak.

Technical Specifications

Specification Sennheiser HD 800 Sennheiser HD 800 S
o ) Dynamic, open-back with
Transducer Principle Dynamic, open-back
absorber technology
Driver Size 56 mm Ring Radiator 56 mm Ring Radiator
Frequency Response 6 - 51,000 Hz (-10 dB) 4 -51,000 Hz (-10 dB)
Impedance 300 Ohms 300 Ohms
Sound Pressure Level (SPL) 102 dB (1 Vrms) 102 dB (1 Vrms)
Total Harmonic Distortion
<0.02 % (1 kHz, 1 Vrms) <0.02 % (1 kHz, 1 Vrms)
(THD)
Weight (without cable) 330g 330g
1/4" (6.3 mm) stereo &
Connector 1/4" (6.3 mm) stereo

Balanced 4.4 mm Pentaconn

Specifications sourced from Sennheiser and various technical reviews.[3][4][19][20][21]
Audio Signal Path
For optimal performance, the HD 800 / HD 800 S should be part of a high-quality audio chain.

Recommended audio signal path for the HD 800 / HD 800 S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sennheiser HD 800 / HD 800 S Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192844+#refining-hd-800-treatment-duration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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